Cas no 1805266-24-3 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1805266-24-3
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4895047
• Update Time: 2025-10-31

Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-9(16)3-5-6(10(11)12)2-8(13)15-7(5)4-14/h2,10H,3-4,14H2,1H3
• InChI Key： OSAADKHLBLKIAU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(CC(=O)OC)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate

Recent Advances in the Study of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS: 1805266-24-3)

Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS: 1805266-24-3) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, exhibits promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The synthesis and characterization of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate have been meticulously documented in recent literature. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the compound. Additionally, its reactivity and stability under various conditions have been investigated, providing valuable insights for its handling and storage in laboratory settings. These studies underscore the compound's versatility and its potential as a building block for more complex molecular architectures.

One of the most notable applications of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further drug development. Preliminary in vitro studies have shown promising results, with some derivatives displaying nanomolar affinity for their target kinases.

In addition to its applications in kinase inhibition, Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate has also been explored for its potential in other therapeutic areas. For instance, its incorporation into peptidomimetics has been investigated for the development of protease inhibitors, which could have implications for treating viral infections and other conditions. The compound's unique structural features, such as the difluoromethyl group, may enhance the metabolic stability and bioavailability of these peptidomimetics, addressing some of the challenges associated with peptide-based therapeutics.

Despite the promising findings, challenges remain in the optimization and clinical translation of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate-based compounds. Issues such as selectivity, toxicity, and pharmacokinetic properties need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in drug discovery make it a valuable tool for medicinal chemists. Future studies are expected to explore its applications in other therapeutic areas and to refine its synthetic pathways for improved efficiency and scalability.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-acetate (CAS: 1805266-24-3) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a promising candidate for the development of novel therapeutics. Continued research into its applications and optimization will undoubtedly contribute to the advancement of drug discovery and the treatment of various diseases.